Cas no 893735-25-6 (5-(2-Fluorophenyl)indoline)

• Product Name: 5-(2-Fluorophenyl)indoline
• CAS No: 893735-25-6
• MF: C₁₄H₁₂FN
• MW: 213.250186920166
• MDL: MFCD06801797
• CID: 4784800
• Update Time: 2025-10-12

5-(2-Fluorophenyl)indoline Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluorophenyl)-2,3-dihydro-1H-indole
• 5-(2-fluorophenyl)indoline
• BB 0222710
• 5-(2-Fluorophenyl)indoline

• MDL： MFCD06801797
• Inchi： 1S/C14H12FN/c15-13-4-2-1-3-12(13)10-5-6-14-11(9-10)7-8-16-14/h1-6,9,16H,7-8H2
• InChI Key： BRLHCSAAUJLTIL-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC2=C(C=1)CCN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• XLogP3: 3.7
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-(2-Fluorophenyl)indoline

Introduction to 5-(2-Fluorophenyl)indoline (CAS No. 893735-25-6)

5-(2-Fluorophenyl)indoline, identified by its CAS number 893735-25-6, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic molecule has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a fluorophenyl group in its structure imparts distinct electronic and steric characteristics, making it a valuable scaffold for developing novel therapeutic agents.

The compound's molecular structure consists of an indoline core substituted with a 2-fluorophenyl moiety. This configuration allows for diverse interactions with biological targets, which has been a key focus in recent studies. Researchers have been exploring its potential as a precursor in the synthesis of various pharmacologically active molecules. The fluorine atom, in particular, plays a crucial role in modulating the compound's reactivity and binding affinity, making it an attractive candidate for drug design.

In the realm of pharmaceutical innovation, 5-(2-Fluorophenyl)indoline has been investigated for its potential role in addressing various therapeutic challenges. Recent studies have highlighted its significance in the development of compounds targeting neurological disorders. The indoline ring system is known for its ability to interact with biological receptors, and the fluorophenyl substitution enhances this interaction, leading to improved pharmacological profiles.

One of the most compelling aspects of 5-(2-Fluorophenyl)indoline is its versatility in chemical modifications. Researchers have utilized this compound as a building block to create derivatives with enhanced biological activity. For instance, modifications at the nitrogen atoms of the indoline ring have led to the development of molecules with potent anti-inflammatory properties. These findings underscore the compound's importance as a scaffold for drug discovery.

The synthesis of 5-(2-Fluorophenyl)indoline involves multi-step organic reactions that highlight the compound's synthetic utility. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that researchers can conduct detailed structural and functional investigations. The fluorine atom's presence introduces unique challenges during synthesis but also offers opportunities for fine-tuning the compound's properties through strategic functionalization.

Recent advancements in computational chemistry have further enhanced the understanding of 5-(2-Fluorophenyl)indoline's behavior. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These simulations have been instrumental in guiding experimental designs and optimizing lead compounds for clinical development. The integration of computational techniques with traditional wet chemistry has accelerated progress in this field.

The pharmacological potential of 5-(2-Fluorophenyl)indoline has also been explored in the context of anticancer therapy. Researchers have identified derivatives of this compound that exhibit inhibitory effects on key enzymes involved in cancer cell proliferation. The fluorine substituent appears to enhance binding affinity to these targets, leading to more effective therapeutic outcomes. These discoveries highlight the compound's promise as a foundation for developing novel anticancer agents.

In conclusion, 5-(2-Fluorophenyl)indoline (CAS No. 893735-25-6) represents a fascinating area of research within chemical and pharmaceutical sciences. Its unique structural features and versatile reactivity make it a valuable asset for drug discovery efforts. The ongoing studies into its pharmacological properties and synthetic applications continue to expand our understanding of this compound's potential contributions to medicine.